1'-ethyl-1,3-bis(4-methylphenyl)spiro[imidazolidine-2,3'-indol]-2'(1'H)-one

• Molecular Formula: C26H27N3O
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 1'-ethyl-1,3-bis(4-methylphenyl)spiro[imidazolidine-2,3'-indole]-2'-one
• InChI: InChI=1S/C26H27N3O/c1-4-27-24-8-6-5-7-23(24)26(25(27)30)28(21-13-9-19(2)10-14-21)17-18-29(26)22-15-11-20(3)12-16-22/h5-16H,4,17-18H2,1-3H3
• InChI Key: QHCUHNWHKBJENY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3(C1=O)N(CCN3C4=CC=C(C=C4)C)C5=CC=C(C=C5)C

Description

1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE is a complex organic compound featuring a spiro structure, which is a unique arrangement where two rings are connected through a single atom. This compound is part of the indole derivative family, known for their significant roles in pharmaceuticals and organic chemistry due to their diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE typically involves multi-step organic reactions. One common method includes the condensation of 4-methylphenyl derivatives with ethyl-indole intermediates under controlled conditions. The reaction often requires catalysts such as palladium or copper to facilitate the formation of the spiro linkage.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled to ensure high yield and purity. The use of automated systems for temperature, pressure, and pH control is crucial in scaling up the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Using reducing agents such as lithium aluminum hydride, the compound can be reduced to its corresponding alcohols or amines.

Substitution: Electrophilic or nucleophilic substitution reactions can occur, especially at the aromatic rings, using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst like iron(III) chloride.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its role in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE exerts its effects involves interaction with specific molecular targets. These targets may include enzymes or receptors that play critical roles in biological pathways. The compound’s spiro structure allows it to fit into unique binding sites, modulating the activity of these targets and influencing various cellular processes.

Comparison with Similar Compounds

• 1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE
• 1’-ETHYL-1,3-BIS(PHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE

Uniqueness: 1’-ETHYL-1,3-BIS(4-METHYLPHENYL)-1’,2’-DIHYDROSPIRO[IMIDAZOLIDINE-2,3’-INDOL]-2’-ONE stands out due to its specific ethyl and 4-methylphenyl substitutions, which confer unique chemical and biological properties. These substitutions can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable molecule for research and industrial applications.